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Compound of Interest

Compound Name: Ethametsulfuron-methyl

Cat. No.: B166122

For Researchers, Scientists, and Drug Development Professionals

Introduction Ethametsulfuron-methyl, with the Chemical Abstracts Service (CAS) number
97780-06-8, is a selective, post-emergence herbicide belonging to the sulfonylurea class.[1][2]
Its primary application is the control of broadleaf weeds in various crops, most notably in
oilseed rape (canola).[2] Ethametsulfuron-methyl acts systemically, being absorbed through
both the foliage and roots of the target plant, and translocating to the growing points.[2][3] Its
mode of action involves the inhibition of a key enzyme essential for plant growth, making it a
potent tool in modern agriculture. This document provides a comprehensive technical overview
of its chemical properties, mechanism of action, synthesis, toxicological profile, and relevant
experimental protocols.

Physicochemical Properties

Ethametsulfuron-methyl is a white, odorless crystalline solid.[1] Its key physical and chemical
properties are summarized below, providing essential data for laboratory handling, formulation
development, and environmental fate modeling.
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Property Value Reference

CAS Registry Number 97780-06-8 [1]

methyl 2-[[4-ethoxy-6-

(methylamino)-1,3,5-triazin-2-
IUPAC Name [4]
yllcarbamoylsulfamoyl]benzoat

e
Chemical Formula C15H18N6O6S [5]
Molecular Weight 410.41 g/mol [6]
Melting Point 192-196 °C [6]
Physical State Solid [1][6]
Water Solubility 223 mg/L (at 20 °C) [7]
Density 1.60 g/cm3 [1]

Mechanism of Action: ALS Inhibition

The herbicidal activity of Ethametsulfuron-methyl stems from its potent inhibition of the
enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][2]
This enzyme is pivotal in the biosynthesis pathway of the branched-chain amino acids: valine,
leucine, and isoleucine.[2][8] These amino acids are fundamental building blocks for protein
synthesis and are crucial for cell division and plant growth.[9]

By binding to the ALS enzyme, Ethametsulfuron-methyl blocks the catalytic process, leading
to a deficiency in these essential amino acids.[3][10] This rapidly halts cell division and growth
in susceptible plants.[2] Visible symptoms, such as growth stagnation, yellowing of leaves
(chlorosis), and eventual necrosis, typically appear within days, with complete weed death
occurring in one to three weeks.[2] Because mammals lack the ALS enzyme, this specific mode
of action contributes to the herbicide's low mammalian toxicity.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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